Cas no 195062-61-4 (4-Chlorophenylboronic acid, pinacol ester)

4-Chlorophenylboronic acid, pinacol ester Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Chlorobenzeneboronic acid pinacol ester
• 1,3,2-Dioxaborolane,2-(4-chlorophenyl)-4,4,5,5-tetramethyl-
• 4-Chlorophenylboronic acid pinacol ester
• C12H16BClO2
• 2-(4-chlorophenyl)-4,4,5,5-tetramethyl[1,2,3]dioxaborolane
• 2-(4-chlorophenyl)-4,4,5,5-tetrametyl[1,3,2]dioxaborolane
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chlorobenzene
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolyl)chlorobenzene
• BM129
• p-chlorophenylboronic acid pinacol ester
• 1-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• Pinacol (4-chlorophenyl)boronate
• 4-CHLOROPHENYLBORONIC ACID, PINACOL ESTER
• 4-Chlorobenzeneboronic acid, pinacol ester
• 4-Chlorophenylboronic acid pinacol ester 97%
• 1,3,2-DIOXABOROLANE, 2-(4-CHLOROPHENYL)-4,4,5,5-TETRAMETHYL-
• 4-CHLOROPHENYLBORONIC ACID,PINACOL ESTER
• NYARTXMDWRAVIX-UHFFFAOYSA-N
• 1,3,2-Dioxaborolane,2-(4-chlorophenyl)-4,4,5,5-tetr
• +Expand

• MDL： MFCD05663875
• InChIKey： NYARTXMDWRAVIX-UHFFFAOYSA-N
• Inchi： 1S/C12H16BClO2/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5-8H,1-4H3
• SMILES： ClC1C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C=1[H]

Computed Properties

• Exact Mass: 238.09300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.093188
• Heavy Atom Count: 16
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 238.52

Experimental Properties

• LogP: 2.63920
• PSA: 18.46000
• Refractive Index: 1.506
• Boiling Point: 308.678℃/760mmHg
• Melting Point: 50-55 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.103

4-Chlorophenylboronic acid, pinacol ester Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H413
• Warning Statement： P264; P270; P273; P301+P312; P330; P501
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning

4-Chlorophenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%